Cas no 209542-49-4 (m-PEG2-CH2CH2COOH)

• Product Name: m-PEG2-CH2CH2COOH
• CAS No: 209542-49-4
• MF: C₈H₁₆O₅
• MW: 192.209643363953
• MDL: MFCD20646047
• CID: 2357621
• PubChem ID: 18357715
• Update Time: 2025-10-29

m-PEG2-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

• mPEG2-CH2COOH
• 3-[2-(2-methoxyethoxy)ethoxy]propanoic acid
• m-PEG3-acid
• 3-(2-(2-Methoxyethoxy)ethoxy)propanoic acid
• mPEG2-CH2CH2COOH
• BIPG1542
• HFCYTEWOPOCEBG-UHFFFAOYSA-N
• AK497991
• 3-[2-(2-methoxyethoxy)ethoxy]propionic acid
• 3-[2-(2-methoxy-ethoxy)-ethoxy]-propionic acid
• Propanoic acid, 3-[2-(2-methoxyethoxy)ethoxy]-
• m-PEG2-CH2CH2COOH
• AS-55076
• BP-20981
• CS-0036728
• 3-(2-(2-Methoxyethoxy)ethoxy)propanoicacid
• m-PEG3-COOH
• SY036261
• 209542-49-4
• SCHEMBL916775
• DB-136116
• A1-04427
• MFCD20646047
• C8H16O5
• ZB0969
• mPEG2-COOH
• AKOS027439388
• W13677
• HY-W043725

• MDL： MFCD20646047
• Inchi： 1S/C8H16O5/c1-11-4-5-13-7-6-12-3-2-8(9)10/h2-7H2,1H3,(H,9,10)
• InChI Key： HFCYTEWOPOCEBG-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)CCOCCOC

Computed Properties

• Exact Mass: 192.09977361 g/mol
• Monoisotopic Mass: 192.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.21
• XLogP3: -0.7
• Topological Polar Surface Area: 65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on m-PEG2-CH2CH2COOH

Introduction to m-PEG2-CH2CH2COOH (CAS No. 209542-49-4)

m-PEG2-CH2CH2COOH (CAS No. 209542-49-4) is a versatile and widely studied compound in the field of chemical and biological sciences. This compound, also known as methoxy poly(ethylene glycol) diacid, is a derivative of poly(ethylene glycol) (PEG) with a carboxylic acid functional group at one end. The unique properties of m-PEG2-CH2CH2COOH make it an essential component in various applications, including drug delivery systems, surface modifications, and bioconjugation reactions.

The structure of m-PEG2-CH2CH2COOH consists of a methoxy group (OCH3) at one end, a PEG chain, and a carboxylic acid group (COOH) at the other end. The PEG chain provides the compound with excellent water solubility and biocompatibility, while the carboxylic acid group offers reactive sites for chemical modifications. These properties make m-PEG2-CH2CH2COOH an ideal candidate for conjugation with biomolecules such as proteins, peptides, and nucleic acids.

In recent years, significant advancements have been made in the use of m-PEG2-CH2CH2COOH for drug delivery applications. One of the key areas of research is the development of PEGylated nanoparticles for targeted drug delivery. PEGylation involves the covalent attachment of PEG chains to therapeutic agents or carrier materials, which can enhance their stability, solubility, and circulation time in the bloodstream. This approach has shown promise in improving the efficacy and reducing the toxicity of various drugs.

A study published in the Journal of Controlled Release highlighted the use of m-PEG2-CH2CH2COOH-based nanoparticles for the delivery of anticancer drugs. The researchers demonstrated that these nanoparticles could effectively encapsulate and release the drug in a controlled manner, leading to enhanced therapeutic effects and reduced side effects compared to conventional formulations. The carboxylic acid groups on m-PEG2-CH2CH2COOH played a crucial role in stabilizing the nanoparticles and facilitating their interaction with target cells.

Beyond drug delivery, m-PEG2-CH2CH2COOH has also found applications in surface modification and bioconjugation. In surface modification, this compound can be used to functionalize surfaces with PEG layers, which can reduce protein adsorption and improve biocompatibility. This is particularly useful in the development of medical devices and implants. For example, a study published in Biomaterials showed that surfaces modified with m-PEG2-CH2CH2COOH exhibited significantly reduced protein adsorption compared to unmodified surfaces.

In bioconjugation reactions, the carboxylic acid groups on m-PEG2-CH2CH2COOH can be activated using coupling agents such as N-hydroxysuccinimide (NHS) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC). This activation allows for the formation of stable amide bonds between the carboxylic acid groups and primary amine groups on biomolecules. This approach has been widely used to conjugate therapeutic proteins and peptides to PEG chains, improving their pharmacokinetic properties and reducing immunogenicity.

The versatility of m-PEG2-CH2CH2COOH extends to its use in diagnostic applications as well. For instance, it can be conjugated to imaging agents such as fluorescent dyes or magnetic resonance imaging (MRI) contrast agents to create targeted imaging probes. A study published in Bioconjugate Chemistry demonstrated that PEGylated imaging probes prepared using m-PEG2-CH2CH2COOH exhibited enhanced stability and targeting efficiency compared to non-functionalized probes.

In conclusion, m-PEG2-CH2CH2COOH (CAS No. 209542-49-4) is a highly valuable compound with a wide range of applications in chemical and biological sciences. Its unique combination of water solubility, biocompatibility, and reactive functional groups makes it an ideal candidate for drug delivery systems, surface modifications, bioconjugation reactions, and diagnostic applications. Ongoing research continues to explore new ways to leverage the properties of this compound to advance various fields of science and technology.